(5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine

• IUPAC Name: 1H-indeno[1,2-b]pyridin-5-ylmethanimine
• InChI: InChI=1S/C13H10N2/c14-8-12-9-4-1-2-5-10(9)13-11(12)6-3-7-15-13/h1-8,14-15H
• InChI Key: LQJNQNGNLFTFEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=CC=CNC3=C2C=C1)C=N
• Molecular Formula: C13H10N2
• Molecular Weight: 194.23 g/mol

Description

(5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine, also known as IPyMA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. IPyMA belongs to the class of heterocyclic compounds and has a unique structure that makes it an interesting molecule for research.

Mechanism of Action

The mechanism of action of (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine in inducing apoptosis in cancer cells is not fully understood. However, it has been suggested that (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine may act by inhibiting the activity of certain enzymes involved in cell survival pathways. In material science, the unique structure of (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine allows it to form strong intermolecular interactions, which leads to the formation of novel materials with unique properties.
Biochemical and physiological effects:
(5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine has been found to exhibit low toxicity in vitro and in vivo studies. However, further studies are needed to fully understand the biochemical and physiological effects of (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine in lab experiments is its unique structure, which allows it to form strong intermolecular interactions and exhibit unique properties. However, one limitation of using (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for research on (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine. One direction is to further investigate its potential applications in medicinal chemistry, particularly in the development of anticancer drugs. Another direction is to explore its potential applications in material science, such as in the development of novel materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine and its biochemical and physiological effects on living organisms.

Scientific Research Applications

(5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine has been studied for its potential applications in various fields of science, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine has been found to exhibit anticancer properties by inducing apoptosis in cancer cells. In material science, (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, (5H-indeno[1,2-b]pyridin-5-ylidenemethyl)amine has been used as a ligand for metal-catalyzed reactions.